6-(2-Chloro-6-fluorobenzyl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H14ClFN4S
• Molecular Weight: 372.8 g/mol
• IUPAC Name: 6-[(2-chloro-6-fluorophenyl)methyl]-3-(3,5-dimethylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H14ClFN4S/c1-10-6-11(2)8-12(7-10)17-21-22-18-24(17)23-16(25-18)9-13-14(19)4-3-5-15(13)20/h3-8H,9H2,1-2H3
• InChI Key: NXCGXGLWRKSIAO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)CC4=C(C=CC=C4Cl)F)C

Description

6-(2-Chloro-6-fluorobenzyl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been studied extensively for its potential therapeutic applications. It belongs to the class of compounds known as triazolothiadiazoles and has been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 6-(2-Chloro-6-fluorobenzyl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in key cellular processes such as DNA replication, transcription, and protein synthesis. It may also act by disrupting the integrity of the cell membrane or by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(2-Chloro-6-fluorobenzyl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied extensively. It has been found to induce apoptosis in cancer cells by activating the caspase cascade. It has also been found to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in inflammation models. Additionally, it has been shown to exhibit antimicrobial activity by disrupting the integrity of the bacterial cell membrane.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2-Chloro-6-fluorobenzyl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent biological activity, its ease of synthesis, and its low toxicity. However, its limitations include its poor solubility in aqueous solutions and its instability under certain conditions.

Future Directions

There are several future directions for the study of 6-(2-Chloro-6-fluorobenzyl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of more potent analogs of the compound for use in cancer and infectious disease treatment. Another direction is the investigation of the compound's potential as a therapeutic agent for other diseases such as autoimmune disorders. Additionally, further studies are needed to fully understand the compound's mechanism of action and to identify potential drug targets.

Synthesis Methods

The synthesis of 6-(2-Chloro-6-fluorobenzyl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chloro-6-fluorobenzylamine with 3-(3,5-dimethylphenyl)-1,2,4-thiadiazole-5-carboxylic acid hydrazide in the presence of acetic acid and refluxing the resulting mixture in ethanol. The product is obtained after purification by column chromatography.

Scientific Research Applications

This compound has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and infectious diseases. In cancer research, it has been found to exhibit potent antitumor activity against various cancer cell lines. In infectious disease research, it has been found to possess antimicrobial activity against a wide range of bacterial and fungal strains. In inflammation research, it has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.